Cas no 795299-77-3 (2-(Azetidin-1-yl)ethan-1-amine)

• Product Name: 2-(Azetidin-1-yl)ethan-1-amine
• CAS No: 795299-77-3
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD19205720
• CID: 1011854
• PubChem ID: 15636950
• Update Time: 2025-05-19

2-(Azetidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-1-yl)ethanamine
• 1-Azetidineethanamine
• 2-(azetidin-1-yl)ethan-1-amine
• 1-(2-Aminoethyl)azetidine
• N-aminoethyl azetidine
• N-(2-aminoethyl)azetidine
• 2-(Azetidine-1-yl)ethanamine
• RIHYLJLIMZMKTQ-UHFFFAOYSA-N
• NE49541
• Z1947445969
• 2-(Azetidin-1-yl)ethylamine
• AKOS006338332
• EN300-114312
• P15319
• MFCD19205720
• AMY34670
• SB50723
• 795299-77-3
• 2-(1-Azetidinyl)ethanamine
• BS-12775
• DTXSID501314990
• CS-0127626
• SY099362
• SCHEMBL1612176
• Z1203582961
• DB-345692
• 2-(Azetidin-1-yl)ethan-1-amine

• MDL： MFCD19205720
• Inchi： 1S/C5H12N2/c6-2-5-7-3-1-4-7/h1-6H2
• InChI Key： RIHYLJLIMZMKTQ-UHFFFAOYSA-N
• SMILES： NCCN1CCC1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(Azetidin-1-yl)ethan-1-amine

2-(Azetidin-1-yl)ethan-1-amine (CAS No. 795299-77-3): A Versatile Building Block in Modern Organic Synthesis

2-(Azetidin-1-yl)ethan-1-amine (CAS No. 795299-77-3) is a highly valuable nitrogen-containing heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This azetidine derivative serves as a crucial building block for developing novel drug candidates and functional materials. Its unique structural features, combining a four-membered azetidine ring with an ethylamine side chain, make it particularly interesting for medicinal chemistry applications.

The growing interest in small ring nitrogen heterocycles like 2-(Azetidin-1-yl)ethan-1-amine stems from their ability to modulate physicochemical properties of drug molecules. Researchers are increasingly exploring this compound as a bioisostere for piperidine and pyrrolidine derivatives in drug design, addressing common challenges such as metabolic stability and target selectivity. Recent studies highlight its potential in developing CNS-active compounds, with particular relevance to neurological disorders that represent a major focus of current pharmaceutical research.

From a synthetic chemistry perspective, 2-(Azetidin-1-yl)ethan-1-amine offers several advantages. The strained azetidine ring introduces interesting reactivity patterns that can be exploited in click chemistry applications and bioconjugation strategies. Its bifunctional nature (containing both secondary amine and primary amine groups) makes it particularly useful for constructing molecular scaffolds in combinatorial chemistry approaches. These properties align well with current trends in fragment-based drug discovery and proteolysis targeting chimera (PROTAC) development.

The pharmaceutical applications of 2-(Azetidin-1-yl)ethan-1-amine are particularly noteworthy in the context of recent therapeutic breakthroughs. Its structural motif appears in several investigational compounds targeting GPCRs (G-protein coupled receptors), which remain one of the most important target classes in drug discovery. The compound's ability to serve as a conformational constraint element makes it valuable for designing selective receptor modulators, addressing one of the key challenges in modern pharmacology - achieving target specificity while minimizing off-target effects.

In material science applications, 2-(Azetidin-1-yl)ethan-1-amine has shown promise as a building block for functional polymers and smart materials. Its incorporation into polymer backbones can impart unique properties such as pH-responsiveness or improved adhesion characteristics. These applications are particularly relevant to current developments in biocompatible coatings and drug delivery systems, where controlled release and surface modification are critical parameters.

The synthesis and handling of 2-(Azetidin-1-yl)ethan-1-amine require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches often employ ring-closing strategies or aza-Michael additions to construct the azetidine core efficiently. Recent advances in flow chemistry and photocatalysis have opened new possibilities for safer and more scalable production methods, addressing industry needs for sustainable manufacturing processes.

Quality control aspects of 2-(Azetidin-1-yl)ethan-1-amine production are crucial given its pharmaceutical applications. Analytical methods typically combine HPLC, GC-MS, and NMR spectroscopy to ensure high purity standards. The compound's stability profile requires careful consideration of storage conditions, with recommendations typically including protection from moisture and oxygen, reflecting current good manufacturing practice (cGMP) requirements for pharmaceutical intermediates.

Market trends indicate growing demand for specialized azetidine derivatives like 2-(Azetidin-1-yl)ethan-1-amine, driven by the expanding pipeline of small molecule therapeutics. The compound's versatility positions it well within the custom synthesis and contract research sectors, where tailored solutions for drug discovery programs are increasingly sought after. Recent patent analyses reveal a steady increase in filings incorporating this structural motif, particularly in neurological and metabolic disease applications.

From a regulatory perspective, 2-(Azetidin-1-yl)ethan-1-amine falls into the category of research chemicals with proper handling procedures recommended. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when working with this compound, including the use of personal protective equipment and proper ventilation. These precautions align with the broader pharmaceutical industry's emphasis on process safety and green chemistry principles.

The future outlook for 2-(Azetidin-1-yl)ethan-1-amine appears promising, with potential applications extending beyond current uses. Emerging research areas such as covalent inhibitors and targeted protein degradation may create new opportunities for this versatile building block. As synthetic methodologies continue to advance and the understanding of structure-activity relationships deepens, this compound is likely to maintain its position as a valuable tool in medicinal chemistry and materials science research.